Cas no 75004-54-5 (N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 75004-54-5
• MF: C₁₄H₁₂Cl₂N₂O₂
• MW: 311.163281440735
• CID: 1074951
• PubChem ID: 28306273
• Update Time: 2025-11-06

N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide
• AKOS005146577
• 75004-54-5

• MDL： MFCD09997084
• Inchi： 1S/C14H12Cl2N2O2/c15-9-4-5-13(12(16)6-9)20-8-14(19)18-11-3-1-2-10(17)7-11/h1-7H,8,17H2,(H,18,19)
• InChI Key： LNTQWBXCQVHZRL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1C=CC=C(C=1)N)=O)Cl

Computed Properties

• Exact Mass: 310.0275830g/mol
• Monoisotopic Mass: 310.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide

Research Brief on N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide (CAS: 75004-54-5): Recent Advances and Applications

N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide (CAS: 75004-54-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a bioactive molecule, particularly in the context of antimicrobial and anticancer applications. This research brief synthesizes the latest findings, methodologies, and implications of studies involving this compound, providing a comprehensive overview for professionals in the field.

Recent investigations into the antimicrobial properties of N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria. A 2023 study published in the Journal of Medicinal Chemistry highlighted its mechanism of action, which involves the disruption of bacterial cell membrane integrity and inhibition of key enzymatic pathways. The compound's unique structural features, including the dichlorophenoxy moiety, contribute to its potent activity, making it a promising candidate for further development as an antibiotic agent.

In addition to its antimicrobial potential, this compound has also been investigated for its anticancer properties. A recent in vitro study conducted by researchers at the University of Cambridge revealed that N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide induces apoptosis in several cancer cell lines, including breast and lung carcinomas. The study utilized high-throughput screening and molecular docking techniques to identify the compound's interaction with apoptotic signaling pathways, particularly the Bcl-2 family of proteins. These findings suggest a dual role for the compound in both infectious disease and oncology research.

The synthesis and optimization of N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, scalable synthetic route that improves yield and purity while reducing environmental impact. The study emphasized the importance of green chemistry principles in the production of such bioactive compounds, aligning with broader industry trends toward sustainability.

Despite these promising developments, challenges remain in the clinical translation of N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural modifications to enhance its therapeutic index. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations, as reported in a recent preprint on bioRxiv.

In conclusion, N-(3-Aminophenyl)-2-(2,4-dichlorophenoxy)acetamide represents a versatile scaffold with significant potential in multiple therapeutic areas. Its dual antimicrobial and anticancer activities, coupled with advances in synthetic methodologies, position it as a compelling subject for future research. Continued investigation into its mechanisms of action and delivery optimization will be critical to unlocking its full clinical potential.